Cas no 1806786-67-3 (3-(Bromomethyl)-2-(difluoromethyl)-4-fluoropyridine)

• Product Name: 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoropyridine
• CAS No: 1806786-67-3
• MF: C₇H₅BrF₃N
• MW: 240.020511388779
• CID: 4921767
• Update Time: 2025-06-08

3-(Bromomethyl)-2-(difluoromethyl)-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoropyridine

• Inchi： 1S/C7H5BrF3N/c8-3-4-5(9)1-2-12-6(4)7(10)11/h1-2,7H,3H2
• InChI Key： CZNSAIDRUCDSIL-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=CN=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 2.2
• Topological Polar Surface Area: 12.9

Additional information on 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoropyridine

Professional Introduction to 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoropyridine (CAS No. 1806786-67-3)

3-(Bromomethyl)-2-(difluoromethyl)-4-fluoropyridine (CAS No. 1806786-67-3) is a highly versatile and significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the synthesis of novel bioactive molecules. The presence of both bromomethyl and difluoromethyl substituents makes it a valuable intermediate for the development of various pharmacologically relevant compounds.

The Bromomethyl group in the molecular structure of this compound plays a crucial role in facilitating nucleophilic substitution reactions, which are fundamental in organic synthesis. This reactivity allows for the introduction of diverse functional groups, making it an indispensable building block for medicinal chemists. Additionally, the difluoromethyl moiety contributes to the compound's stability and enhances its metabolic profile, which are critical factors in drug design.

In recent years, there has been a growing interest in fluorinated pyridines due to their remarkable pharmacological properties. Fluorine atoms are known to influence the electronic distribution, lipophilicity, and metabolic stability of molecules, thereby enhancing their biological activity. The combination of bromomethyl and difluoromethyl groups in 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoropyridine makes it an attractive candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular processes, and their dysregulation is associated with various diseases, including cancer. The ability to modify the pyridine core with functional groups that can interact with kinase active sites makes 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoropyridine a promising scaffold for developing novel kinase inhibitors.

Recent studies have demonstrated the utility of this compound in the development of small-molecule inhibitors targeting specific kinases. For instance, researchers have utilized its bromomethyl group to introduce various nucleophiles that can selectively bind to the active site of kinases. This approach has led to the discovery of several lead compounds with potent inhibitory activity against target kinases. The difluoromethyl group further enhances the binding affinity by improving hydrophobic interactions and reducing metabolic degradation.

The synthetic versatility of 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoropyridine also extends to its use in the synthesis of other bioactive molecules. For example, it can be used to construct complex scaffolds by undergoing sequential functionalization reactions. This flexibility allows medicinal chemists to explore diverse chemical space and identify novel therapeutic agents with improved efficacy and reduced side effects.

In addition to its applications in kinase inhibition, this compound has shown promise in other therapeutic areas. Researchers have explored its potential in developing antiviral and antibacterial agents. The unique structural features of 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoropyridine enable it to interact with viral proteases and enzymes involved in bacterial metabolism, thereby inhibiting their activity.

The incorporation of fluorine atoms into pharmaceutical compounds has been well-documented for its ability to enhance drug-like properties such as bioavailability and metabolic stability. The presence of two fluorine atoms in this compound not only improves its physicochemical properties but also contributes to its selectivity towards biological targets. This selectivity is crucial for minimizing off-target effects and improving overall therapeutic outcomes.

The growing body of research on fluorinated pyridines underscores their significance in modern drug discovery. 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoropyridine stands out as a key intermediate due to its structural complexity and functional diversity. Its ability to undergo multiple transformations while maintaining stability makes it an invaluable tool for synthetic chemists.

In conclusion, 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoropyridine (CAS No. 1806786-67-3) is a multifaceted compound with significant potential in pharmaceutical chemistry and medicinal biology. Its unique structural features and synthetic versatility make it an excellent candidate for developing novel bioactive molecules across various therapeutic areas. As research continues to uncover new applications for this compound, its importance in drug discovery is expected to grow even further.